Cas no 59039-21-3 (2,4,4'-Trichlorodiphenyl Ether)

• Product Name: 2,4,4'-Trichlorodiphenyl Ether
• CAS No: 59039-21-3
• MF: C₁₂H₇Cl₃O
• MW: 273.542380571365
• CID: 2183934
• Update Time: 2025-06-11

2,4,4'-Trichlorodiphenyl Ether Chemical and Physical Properties

Names and Identifiers

• 244Trichlorodiphenylether
• 2,4-Dichloro-1-(4-chlorophenoxy)benzene
• 2,4,4'-Trichlorbiphenylether
• 2,4,4'-Trichlorobiphenyl ether
• 2,4,4'-trichloro-diphenylether
• 2.4.4'-Trichlor-diphenylaether
• 2,4,4'-Trichlorodiphenyl Ether

• Inchi： 1S/C12H7Cl3O/c13-8-1-4-10(5-2-8)16-12-6-3-9(14)7-11(12)15/h1-7H
• InChI Key： PIORTDHJOLELKR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 271.95600

Experimental Properties

• PSA: 9.23000
• LogP: 5.43910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2,4,4'-Trichlorodiphenyl Ether

2,4,4'-Trichlorodiphenyl Ether (CAS No. 59039-21-3): An Overview of Its Properties and Applications

2,4,4'-Trichlorodiphenyl Ether (CAS No. 59039-21-3) is a compound that has garnered significant attention in the fields of chemistry and environmental science due to its unique properties and potential applications. This article provides a comprehensive overview of the compound, including its chemical structure, physical properties, synthesis methods, and recent research findings.

Chemical Structure and Physical Properties: 2,4,4'-Trichlorodiphenyl Ether is a polychlorinated diphenyl ether with the molecular formula C₁₂H₈Cl₃O. The compound features two phenyl rings connected by an ether linkage, with three chlorine atoms substituting at the 2, 4, and 4' positions. This specific arrangement of chlorine atoms imparts unique chemical and physical properties to the molecule. The compound is a white to off-white solid at room temperature and has a melting point of approximately 100-105°C. It is insoluble in water but highly soluble in organic solvents such as dichloromethane and toluene.

Synthesis Methods: The synthesis of 2,4,4'-Trichlorodiphenyl Ether can be achieved through various methods. One common approach involves the reaction of 2,4-dichlorophenol with 4-chlorophenylmagnesium bromide in the presence of a suitable solvent such as tetrahydrofuran (THF). The resulting intermediate is then treated with an appropriate electrophile to form the desired product. Another method involves the direct chlorination of diphenyl ether using chlorine gas under controlled conditions. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes that minimize the use of hazardous reagents and byproducts.

Environmental Impact and Toxicology: The environmental impact of 2,4,4'-Trichlorodiphenyl Ether has been a subject of extensive research due to its persistence in the environment and potential bioaccumulation in living organisms. Studies have shown that the compound can persist in soil and water for extended periods due to its low volatility and high resistance to biodegradation. However, it is important to note that the compound does not exhibit significant toxicity at low concentrations. Research efforts are ongoing to develop methods for its effective degradation and removal from environmental matrices.

Applications in Chemistry and Environmental Science: Despite its potential environmental concerns, 2,4,4'-Trichlorodiphenyl Ether has found applications in various fields. In chemistry, it serves as an important intermediate in the synthesis of other compounds with diverse functionalities. For example, it can be used as a building block for the preparation of flame retardants and other functional materials. In environmental science, the compound is studied as a model system for understanding the behavior of persistent organic pollutants (POPs) in different environmental compartments.

Recent Research Findings: Recent studies have shed light on new aspects of 2,4,4'-Trichlorodiphenyl Ether. A notable study published in the Journal of Environmental Science explored the degradation pathways of the compound under different environmental conditions. The researchers found that UV radiation can significantly enhance its photodegradation rate in aqueous solutions. Another study published in Green Chemistry reported a novel catalytic method for the efficient degradation of 2,4,4'-Trichlorodiphenyl Ether using metal-organic frameworks (MOFs) as catalysts. These findings have important implications for developing more sustainable strategies for managing this compound in the environment.

Safety Considerations: While 2,4,4'-Trichlorodiphenyl Ether is not classified as a hazardous substance under current regulations, it is essential to handle it with care due to its potential environmental impact. Proper safety protocols should be followed during storage and handling to prevent accidental release into the environment. Personal protective equipment (PPE) such as gloves and goggles should be used when handling the compound to minimize exposure risks.

Conclusion: In summary, 2,4,4'-Trichlorodiphenyl Ether (CAS No. 59039-21-3) is a compound with unique chemical properties that make it valuable in various applications while also posing challenges related to its environmental impact. Ongoing research continues to expand our understanding of this molecule and its behavior in different contexts. As new methods for its synthesis and degradation are developed, it is likely that 2,4,4'-Trichlorodiphenyl Ether will continue to play a significant role in both academic research and industrial applications.